6-[4-[[6-(Trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]pyridine-2-carbonitrile

• IUPAC Name: 6-[4-[[6-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]pyridine-2-carbonitrile
• InChI: InChI=1S/C18H17F3N4O/c19-18(20,21)15-4-2-6-17(24-15)26-12-13-7-9-25(10-8-13)16-5-1-3-14(11-22)23-16/h1-6,13H,7-10,12H2
• InChI Key: MKZIZUZGSRNFIS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1COC2=CC=CC(=N2)C(F)(F)F)C3=CC=CC(=N3)C#N
• Molecular Formula: C18H17F3N4O
• Molecular Weight: 362.3 g/mol

Description

The compound “6-[4-[[6-(Trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]pyridine-2-carbonitrile” is a complex organic molecule. It contains several functional groups including a trifluoromethyl group, a pyridine ring, a piperidine ring, and a carbonitrile group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. For example, the trifluoromethyl group could be introduced using a trifluoromethylation reagent. The pyridine and piperidine rings could be formed using cyclization reactions.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several rings and functional groups. The trifluoromethyl group is highly electronegative, which could influence the chemical behavior of the molecule.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on the conditions and the reagents present. For example, the pyridine ring could undergo electrophilic substitution reactions, while the carbonitrile group could be hydrolyzed to a carboxylic acid under acidic or basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, the presence of the trifluoromethyl group could make the compound more lipophilic, which could influence its solubility and its ability to cross biological membranes.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be used as a drug, it could interact with biological targets in the body to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it’s handled and used. For example, the carbonitrile group could potentially release toxic hydrogen cyanide gas under certain conditions.

Future Directions

The future research directions for this compound could include further studies to determine its physical and chemical properties, its biological activity, and its potential uses. For example, it could be tested for activity against various biological targets to determine if it has potential as a drug.